![molecular formula C17H17N5O4S B2539781 1-(3-methoxyphenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 923157-78-2](/img/structure/B2539781.png)
1-(3-methoxyphenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-methoxyphenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Synthesis and Structure Determination
The compound 1-(3-methoxyphenyl)-5-methyl-N-(4-sulfamoylphenyl)-1H-1,2,3-triazole-4-carboxamide, similar to its derivatives, has been a subject of interest in the synthesis and structural determination of complex molecules. For instance, Kariuki et al. (2022) reported the synthesis and structural determination of a closely related compound, 1-(4-methoxyphenyl)-5-methyl-N’-(2-oxoindolin-3-ylidene)-1H-1,2,3-triazole-4-carbohydrazide, underscoring the significance of such compounds in the field of molecular synthesis (Kariuki et al., 2022).
Anticancer and Antitubercular Properties
Compounds structurally similar to this compound have been synthesized and evaluated for their potential therapeutic applications. Shinde et al. (2022) synthesized a series of derivatives and assessed them for anticancer activity against breast cancer cell lines, revealing promising cytotoxicity, which highlights the potential of these compounds in cancer therapy (Shinde et al., 2022). Furthermore, Amaroju et al. (2017) developed compounds for antitubercular activity against Mycobacterium tuberculosis, indicating the scope of these molecules in addressing infectious diseases (Amaroju et al., 2017).
Neuraminidase Inhibitory Activity
The derivatives of this compound have also shown potential as neuraminidase inhibitors, which is crucial in the treatment of diseases like influenza. Mei et al. (2020) synthesized a series of derivatives and evaluated their neuraminidase inhibitory activity, finding that some compounds exhibited potent inhibitory activity (Mei et al., 2020).
Antimicrobial Properties
Additionally, these compounds have been investigated for their antimicrobial properties. Pokhodylo et al. (2021) synthesized novel derivatives and assessed their antimicrobial activities against various pathogens, demonstrating moderate to good activities and suggesting their potential as antimicrobial agents (Pokhodylo et al., 2021).
properties
IUPAC Name |
1-(3-methoxyphenyl)-5-methyl-N-(4-sulfamoylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O4S/c1-11-16(20-21-22(11)13-4-3-5-14(10-13)26-2)17(23)19-12-6-8-15(9-7-12)27(18,24)25/h3-10H,1-2H3,(H,19,23)(H2,18,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZWIVZWZCBWGIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=CC=C2)OC)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.